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Compound of Interest

Compound Name: Phenyl isocyanate

Cat. No.: B1677669

An In-depth Technical Guide on Phenyl Isocyanate (CAS Number: 103-71-9)

This technical guide provides a comprehensive overview of phenyl isocyanate, a pivotal
reagent in organic synthesis and a critical building block in the development of pharmaceuticals
and agrochemicals. This document is intended for researchers, scientists, and professionals in
the field of drug development, offering detailed information on its chemical and physical
properties, spectroscopic data, synthesis, and key reactions, along with stringent safety and
handling protocols.

Core Chemical Identifiers and Properties

Phenyl isocyanate, systematically named isocyanatobenzene, is an aromatic organic
compound featuring an isocyanate functional group attached to a phenyl ring.[1] Its high
reactivity makes it an essential intermediate in a multitude of chemical transformations.[2]

Table 1: Chemical Identifiers for Phenyl Isocyanate
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Identifier Value

CAS Number 103-71-9

Molecular Formula C7HsNO

Molecular Weight 119.12 g/mol

Synonyms Isocyanatobenzene, Phenylcarbimide, Carbanil

Table 2: Physical and Chemical Properties of Phenyl Isocyanate

Property Value
Colorless to light yellow liquid with a pungent
Appearance
odor
Boiling Point 162-166 °C
Melting Point -31t0-30 °C
Density Approximately 1.096 g/mL at 25 °C
o Decomposes in water and alcohol; very soluble
Solubility

in ether

Vapor Pressure

1.4 mmHg at 20 °C

Flash Point

51-55.6 °C

Autoignition Temperature

645 °C

Spectroscopic Data

Detailed spectroscopic analysis is crucial for the identification and characterization of phenyl

isocyanate in experimental settings.

Table 3: Spectroscopic Data for Phenyl Isocyanate
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Spectroscopy Key Data Points
1H NMR (CDClIs) Signals corresponding to the aromatic protons.
5C NMR Resonances for the aromatic carbons and the
isocyanate carbon.
A strong characteristic absorption band for the
IR isocyanate group (-N=C=0) typically appears

around 2250-2275 cm™1.

Mass Spect try (El) Molecular ion peak (M*) at m/z 119, with
ass Spectrometr
" ’ characteristic fragmentation patterns.

Synthesis and Reactivity

Phenyl isocyanate is a versatile intermediate primarily utilized for its reactivity with
nucleophiles.[2] The electrophilic carbon atom of the isocyanate group is highly susceptible to
nucleophilic attack.

Synthesis of Phenyl Isocyanate

A common laboratory-scale synthesis involves the reaction of aniline with triphosgene in the
presence of a base.
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Caption: General workflow for the synthesis of phenyl isocyanate.

Key Reactions in Drug Development

The reactions of phenyl isocyanate with amines and alcohols to form ureas and carbamates,
respectively, are fundamental in the synthesis of a wide array of pharmaceutical compounds.[1]

[3]

» Reaction with Amines (Urea Formation): Phenyl isocyanate readily reacts with primary and
secondary amines to yield substituted ureas. This reaction is a cornerstone in the synthesis
of many biologically active molecules.

e Reaction with Alcohols (Carbamate Formation): The reaction with alcohols produces
carbamates (urethanes). This linkage is present in various therapeutic agents.
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Caption: Key reactions of phenyl isocyanate in organic synthesis.

Experimental Protocols

The following protocol details a general procedure for the synthesis of a substituted urea, a
common application of phenyl isocyanate in a research setting.

Synthesis of N,N'-diphenylurea from Phenyl Isocyanate and Aniline

Objective: To synthesize N,N'-diphenylurea through the reaction of phenyl isocyanate with
aniline.

Materials:

e Phenyl isocyanate
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e Aniline

e Anhydrous solvent (e.g., Dichloromethane or Tetrahydrofuran)
e Stirring apparatus

e Reaction flask

e Dropping funnel

* Ice bath

Procedure:

e In aclean, dry reaction flask equipped with a magnetic stirrer and a dropping funnel, dissolve
a specific molar equivalent of aniline in the anhydrous solvent.

e Cool the solution in an ice bath to 0-5 °C.

o Slowly add a stoichiometric equivalent of phenyl isocyanate, dissolved in a minimal amount
of the same anhydrous solvent, to the aniline solution via the dropping funnel over a period
of 15-30 minutes. Maintain the temperature below 10 °C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours to ensure the reaction goes to completion.

e The product, N,N'-diphenylurea, will precipitate out of the solution as a white solid.
e Collect the solid product by vacuum filtration.

e Wash the collected solid with a small amount of cold solvent to remove any unreacted
starting materials.

e Dry the product under vacuum to obtain the purified N,N'-diphenylurea.

o Characterize the product using techniques such as melting point determination, NMR, and IR
spectroscopy to confirm its identity and purity.
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Safety and Handling

Phenyl isocyanate is a hazardous chemical and must be handled with extreme caution in a

well-ventilated fume hood.[4]

Table 4: Hazard Identification and Safety Precautions

Hazard Description and Precaution
o Highly toxic by inhalation, ingestion, and skin
Toxicity ] .
absorption.[4] May be fatal if inhaled.[4]
o Causes severe irritation to the skin, eyes, and
[rritation .
respiratory tract.[4]
May cause allergic skin and respiratory
Sensitization reactions.[4] Repeated exposure can lead to
sensitization.
Flammability Flammable liquid and vapor.
o Reacts violently with water, alcohols, amines,
Reactivity

and strong bases.[2]

Personal Protective Equipment (PPE)

Chemical-resistant gloves, safety goggles, a
face shield, and a lab coat are mandatory. Use a
respirator with an appropriate cartridge if

working outside a fume hood is unavoidable.

Store in a cool, dry, well-ventilated area away

from incompatible substances. Keep the

Storage container tightly sealed under an inert
atmosphere (e.g., nitrogen or argon) to prevent
reaction with moisture.

Dispose of waste in accordance with local,

Disposal state, and federal regulations. Do not dispose of

it down the drain.
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Applications in Drug Development and Medicinal
Chemistry

Phenyl isocyanate and its derivatives are integral to the synthesis of a wide range of
pharmaceuticals. The urea and carbamate linkages formed from its reactions are common
motifs in drug molecules. Its applications span various therapeutic areas, including the
development of enzyme inhibitors, receptor antagonists, and other bioactive compounds.[2][5]
The reactivity of the isocyanate group also allows for its use in creating bioconjugates and
modifying peptides and proteins.[5] Furthermore, it serves as an important reagent in the
synthesis of intermediates for agrochemicals, such as herbicides and insecticides.[3]

This guide serves as a foundational resource for professionals working with phenyl
isocyanate. Adherence to the safety protocols outlined is paramount to ensure safe and
effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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